Cas no 1011558-13-6 (5,6-Diethyl-nicotinic acid)

• Product Name: 5,6-Diethyl-nicotinic acid
• CAS No: 1011558-13-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 2153192
• Update Time: 2023-08-05

5,6-Diethyl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-diethylnicotinic acid
• 5,6-diethyl-nicotinic acid
• FFZQRLHYWJQZBR-UHFFFAOYSA-N
• 3-Pyridinecarboxylic acid, 5,6-diethyl-
• 5,6-Diethyl-nicotinic acid

• Inchi： 1S/C10H13NO2/c1-3-7-5-8(10(12)13)6-11-9(7)4-2/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： FFZQRLHYWJQZBR-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(CC)C(=C1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 50.2